Cas no 239105-47-6 ((R)-1-(p-Tolyl)propan-1-amine)

• Product Name: (R)-1-(p-Tolyl)propan-1-amine
• CAS No: 239105-47-6
• Molecular Formula: C₁₀H₁₆ClN
• Molecular Weight: 185.6937
• MDL: MFCD12910560
• CID: 836514
• PubChem ID: 7010665

(R)-1-(p-Tolyl)propan-1-amine Properties

Names and Identifiers

• (R)-1-(p-Tolyl)propan-1-amine hydrochloride
• (R)-1-P-TOLYLPROPAN-1-AMINE HCl
• (R)-1-P-TOLYLPROPAN-1-AMINE-HCl
• (r)-1-p-tolylpropan-1-amine hydrochloride
• 1684AB
• (R)-1-(p-Tolyl)propan-1-amine HCl
• ST2401585
• AX8250463
• AB0000777
• (1R)-1-(4-methylphenyl)propan-1-amine hydrochloride
• (1R)-1-(4-Methylphenyl)propan-1-amine--hydrogen chloride (1/1)
• SCHEMBL4935216
• 239105-47-6
• AKOS016000707
• (1R)-1-(4-methylphenyl)propan-1-amine;hydrochloride
• MFCD12910560
• AKOS015923078
• AS-60507
• 856646-02-1
• Y10161
• CS-0188455
• DTXSID90704146
• (R)-1-(p-Tolyl)propan-1-aminehydrochloride

• MDL： MFCD12910560
• InChIKey： XKTMBXZLOUIZLE-HNCPQSOCSA-N
• Inchi： 1S/C10H15N.ClH/c1-3-10(11)9-6-4-8(2)5-7-9;/h4-7,10H,3,11H2,1-2H3;1H/t10-;/m1./s1
• SMILES： Cl[H].N([H])([H])[C@@]([H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 185.09700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 149.120449483g/mol
• Heavy Atom Count: 12
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 3.90710
• PSA: 26.02000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines